(3,4-Dihydroxyphenyl)(4-morpholinyl)methanone

• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: (3,4-dihydroxyphenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C11H13NO4/c13-9-2-1-8(7-10(9)14)11(15)12-3-5-16-6-4-12/h1-2,7,13-14H,3-6H2
• InChI Key: YBXOAMQHDGQQKX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=C(C=C2)O)O

Description

(3,4-Dihydroxyphenyl)(4-morpholinyl)methanone is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of (2,2-diphenyl-benzo[1,3]dioxol-5-yl)-morpholin-4-yl-methanone (270 mg, 0.7 mmol) in trifluoroacetic acid (4 mL) was added triethylsilane (160 mg, 1.38 mmol, 1.96 eq.). The reaction mixture was stirred 20 min at 0° C. The cooling bath was removed and the reaction mixture was stirred for 4 h at R.T. The reaction mixture was evaporated. Purification by flash chromatography afforded the title compound (147 mg, 95%) as a white solid.